Cas no 131669-74-4 (2,3-Pyrrolidinedicarboxylicacid, (2R,3R)-rel-)

• Product name: 2,3-Pyrrolidinedicarboxylicacid, (2R,3R)-rel-
• CAS No: 131669-74-4
• MF: C₆H₉NO₄
• MW: 159.13996
• CID: 102290
• PubChem ID: 44272632

2,3-Pyrrolidinedicarboxylicacid, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrrolidinedicarboxylicacid, (2R,3R)-rel-
• (+/-)-Pyrrolidine-2,3-dicarboxylic acid
• 2,3-Pyrrolidinedicarboxylicacid,(2R,3R)-rel-(9CI)
• SCHEMBL2177045
• (2R,3R)-Pyrrolidine-2,3-dicarboxylic acid
• 131669-74-4
• CHEMBL440855

• Inchi： InChI=1S/C6H9NO4/c8-5(9)3-1-2-7-4(3)6(10)11/h3-4,7H,1-2H2,(H,8,9)(H,10,11)/t3-,4-/m1/s1
• InChI Key： GLQKHRAKKLRGNR-QWWZWVQMSA-N
• SMILES： OC([C@@H]1CCN[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 159.053
• Monoisotopic Mass: 159.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 86.6A^2

Experimental Properties

• PSA: 86.63000
• LogP: -0.53750